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Compound of Interest

Compound Name: Antofloxacin hydrochloride

Cat. No.: B1667554 Get Quote

Introduction: Antofloxacin hydrochloride is a fourth-generation fluoroquinolone antibiotic with

a broad spectrum of activity against various bacterial pathogens. A thorough understanding of

its structural and physicochemical properties is paramount for drug development, formulation,

and quality control. This technical guide provides an in-depth overview of the structural

characterization of Antofloxacin hydrochloride, detailing the analytical techniques employed

and presenting available data for researchers, scientists, and drug development professionals.

Physicochemical Properties
Antofloxacin hydrochloride is the hydrochloride salt of Antofloxacin. Its fundamental

physicochemical properties are summarized in the table below.
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Property Value

Chemical Formula C₁₈H₂₂ClFN₄O₄

Molecular Weight 412.85 g/mol [1]

IUPAC Name

(S)-8-amino-9-fluoro-3-methyl-10-(4-

methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[2]

[3]oxazino[2,3,4-ij]quinoline-6-carboxylic acid

hydrochloride[1]

CAS Number 873888-67-6[1]

Appearance

Information not publicly available. Generally,

fluoroquinolone hydrochlorides are white to pale

yellow crystalline powders.

Solubility Soluble in water.[4]

Elemental Analysis
Elemental analysis is a fundamental technique to confirm the empirical formula of a compound.

The theoretical elemental composition of Antofloxacin hydrochloride (C₁₈H₂₂ClFN₄O₄) is

presented below, alongside commercially available data.

Element Theoretical Percentage

Carbon (C) 52.37%

Hydrogen (H) 5.37%

Chlorine (Cl) 8.59%

Fluorine (F) 4.60%

Nitrogen (N) 13.57%

Oxygen (O) 15.50%

Data sourced from a commercial supplier and

aligns with the theoretical calculation based on

the chemical formula.[1]
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Spectroscopic Characterization
Spectroscopic techniques are essential for elucidating the molecular structure of Antofloxacin
hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. While a complete, assigned high-resolution spectrum for Antofloxacin
hydrochloride is not publicly available, the expected chemical shifts can be inferred from the

known structure and data from related fluoroquinolones.

Experimental Protocol (General for Fluoroquinolones):

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterium oxide (D₂O) are common

solvents for fluoroquinolone hydrochlorides.

Internal Standard: Tetramethylsilane (TMS) or a suitable salt for aqueous solutions.

Experiments: ¹H NMR, ¹³C NMR, and 2D correlation experiments such as COSY (Correlated

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) are performed to assign all proton and carbon

signals unambiguously.
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Sample Preparation

NMR Data Acquisition

Data Processing and Analysis

Antofloxacin HCl Powder Dissolve in
Deuterated Solvent

High-Field NMR
Spectrometer

Transfer to NMR tube

Acquire 1D Spectra
(¹H, ¹³C)

Acquire 2D Spectra
(COSY, HSQC, HMBC)

Process Spectra
(Fourier Transform, Phasing, Baseline Correction) Assign Signals Structural Elucidation

Sample Preparation Mass Spectrometry Analysis Data Analysis

Antofloxacin HCl Dissolve in suitable solvent
(e.g., Methanol/Water + Formic Acid)

LC-MS/MS System
(ESI+)

Inject Full Scan MS
(Determine [M+H]⁺)

Tandem MS (MS/MS)
(Fragment [M+H]⁺)

Select [M+H]⁺

Analyze Mass Spectrum
(Confirm Molecular Weight)

Analyze Fragmentation Pattern

Confirm Structure

Sample Preparation TGA/DSC Analysis

Data Interpretation

Antofloxacin HCl Powder Weigh Sample (5-10 mg)
into TGA/DSC pan TGA/DSC InstrumentLoad Sample Set Heating Program

(e.g., 10 °C/min in N₂) Run Analysis

Analyze TGA Curve
(Mass Loss vs. Temp)

Analyze DSC Curve
(Heat Flow vs. Temp)

Determine Thermal Properties
(Decomposition Temp, Melting Point)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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